N-[(1-methylpiperidin-4-yl)methyl]-2,3-dihydro-1H-isoindole-5-carboxamide

• IUPAC Name: N-[(1-methylpiperidin-4-yl)methyl]-2,3-dihydro-1H-isoindole-5-carboxamide
• InChI: InChI=1S/C16H23N3O/c1-19-6-4-12(5-7-19)9-18-16(20)13-2-3-14-10-17-11-15(14)8-13/h2-3,8,12,17H,4-7,9-11H2,1H3,(H,18,20)
• InChI Key: IBNAWVKSVZDGGO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CNC(=O)C2=CC3=C(CNC3)C=C2
• Molecular Formula: C16H23N3O
• Molecular Weight: 273.37 g/mol

Description

N-[(1-methylpiperidin-4-yl)methyl]-2,3-dihydro-1H-isoindole-5-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is commonly referred to as "MPI-0479605" and is a potent inhibitor of TAK1, a protein kinase that plays a crucial role in the regulation of various cellular processes.

Mechanism of Action

MPI-0479605 exerts its effects by inhibiting the activation of TAK1, a protein kinase that is involved in the regulation of various cellular processes. TAK1 is a key mediator of the NF-κB signaling pathway, which plays a crucial role in the regulation of inflammation and immune responses. By inhibiting TAK1, MPI-0479605 can modulate the NF-κB signaling pathway, leading to the suppression of inflammation and immune responses.
Biochemical and Physiological Effects:
MPI-0479605 has been shown to exert various biochemical and physiological effects, including the inhibition of cytokine production, suppression of inflammation, and modulation of immune responses. The compound has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Additionally, MPI-0479605 has been shown to modulate various signaling pathways that are involved in the regulation of cellular processes, including cell growth, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

MPI-0479605 has several advantages for use in lab experiments, including its high potency and selectivity for TAK1 inhibition, as well as its suitability for use in various assays, including cell-based assays and animal models. However, the compound also has some limitations, including its low solubility in water and potential toxicity at high doses.

Future Directions

MPI-0479605 has significant potential for future research in various fields, including cancer research, inflammation, and autoimmune diseases. Some possible future directions for research include the development of more potent and selective TAK1 inhibitors, the investigation of the compound's effects on other signaling pathways, and the development of new therapeutic approaches based on the modulation of TAK1 signaling. Additionally, further studies are needed to determine the safety and efficacy of MPI-0479605 in humans and to explore its potential as a therapeutic agent.

Synthesis Methods

The synthesis of MPI-0479605 involves a multi-step process that starts with the preparation of the key intermediate, 2,3-dihydro-1H-isoindole-5-carboxylic acid. The intermediate is then subjected to a series of reactions, including amidation and piperidine alkylation, to yield the final product. The synthesis of MPI-0479605 has been optimized to produce high yields and purity, making it suitable for use in various scientific applications.

Scientific Research Applications

MPI-0479605 has been extensively studied for its potential applications in various fields, including cancer research, inflammation, and autoimmune diseases. The compound has been shown to inhibit the activation of TAK1, a protein kinase that is involved in the regulation of various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting TAK1, MPI-0479605 has the potential to modulate various signaling pathways that are involved in the pathogenesis of various diseases.